Cas no 786623-60-7 (Methyl azepane-3-carboxylate)

• Product Name: Methyl azepane-3-carboxylate
• CAS No: 786623-60-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 554573
• PubChem ID: 18784308
• Update Time: 2025-04-19

Methyl azepane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl azepane-3-carboxylate
• 1H-Azepine-3-carboxylicacid,hexahydro-,methylester(9CI)
• 1H-Azepine-3-carboxylicacid, hexahydro-, methyl ester
• hexahydro-1H-Azepine-3-carboxylic acid methyl ester
• Methyl 3-azepanecarboxylate
• SCHEMBL4020828
• EN300-1069379
• 786623-60-7
• methylazepane-3-carboxylate
• FT-0727064
• CS-0143999

• Inchi： 1S/C8H15NO2/c1-11-8(10)7-4-2-3-5-9-6-7/h7,9H,2-6H2,1H3
• InChI Key： SRFJZNAKVNZTSC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCCCC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes